methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate

• IUPAC Name: methyl 2-[cyano-[4-(ethylamino)-6-methylsulfanyl-1,3,5-triazin-2-yl]amino]acetate
• InChI: InChI=1S/C10H14N6O2S/c1-4-12-8-13-9(15-10(14-8)19-3)16(6-11)5-7(17)18-2/h4-5H2,1-3H3,(H,12,13,14,15)
• InChI Key: RZZMWFQZYXUBJV-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)SC)N(CC(=O)OC)C#N
• Molecular Formula: C10H14N6O2S
• Molecular Weight: 282.33 g/mol

Description

Methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate, also known as Metolachlor, is a widely used herbicide in agriculture. It is a member of the chloroacetanilide family of herbicides and is used to control annual grasses and broadleaf weeds in crops such as corn, soybeans, and cotton.

Mechanism of Action

Methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate inhibits the synthesis of fatty acids in plants by inhibiting the enzyme acetyl-CoA carboxylase (ACC). This enzyme is involved in the first step of fatty acid synthesis, and its inhibition leads to the accumulation of malonyl-CoA, which inhibits the synthesis of fatty acids. This results in the death of the plant. methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate is selective in its action and does not affect the synthesis of fatty acids in animals.
Biochemical and Physiological Effects:
methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate has been found to have minimal toxicity to mammals and birds. However, it can be toxic to aquatic organisms and should be used with caution near water bodies. methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate can also have an impact on soil microorganisms, which can affect soil fertility and nutrient cycling.

Advantages and Limitations for Lab Experiments

Methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate is widely used in laboratory experiments to study its herbicidal properties and its impact on plant growth and development. It is a relatively inexpensive herbicide and is readily available in the market. However, it is important to use methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate with caution as it can have an impact on soil microorganisms and can be toxic to aquatic organisms.

Future Directions

There is a need for further research on the impact of methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate on soil microorganisms and the long-term effects of its use on soil fertility and nutrient cycling. There is also a need for research on the development of alternative herbicides that are less toxic to the environment. Additionally, research is needed to understand the impact of methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate on non-target organisms such as bees and other pollinators. Finally, there is a need for research on the development of new formulations of methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate that are more effective and have a lower impact on the environment.

Synthesis Methods

Methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate is synthesized by the reaction of N-(2-ethyl-6-methylphenyl)-2-chloroacetamide with cyanogen chloride and glycine. The reaction takes place in the presence of a base such as sodium hydroxide and a solvent such as methanol. The resulting product is a white crystalline solid with a melting point of 79-81°C.

Scientific Research Applications

Methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate has been extensively studied for its herbicidal properties. It is used to control a wide range of weeds, including annual grasses and broadleaf weeds, in various crops. It is also used in non-crop areas such as roadsides, industrial sites, and golf courses. methyl N-cyano-N-[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]glycinate has been tested for its efficacy in controlling weeds under different environmental conditions and has been found to be effective in most cases.